Cas no 1795452-07-1 (5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine)

• Product Name: 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine
• CAS No: 1795452-07-1
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 6792277
• PubChem ID: 118138846
• Update Time: 2025-06-29

5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1795452-07-1
• EN300-39847827
• SCHEMBL16793394
• 5-bromo-2-(2-fluoropropan-2-yl)pyrimidine
• 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine

• Inchi： 1S/C7H8BrFN2/c1-7(2,9)6-10-3-5(8)4-11-6/h3-4H,1-2H3
• InChI Key： SVJVGJNPKWZAMI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C)(C)F)=NC=1

Computed Properties

• Exact Mass: 217.98549g/mol
• Monoisotopic Mass: 217.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine

Introduction to 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine (CAS No. 1795452-07-1)

5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine, with the chemical identifier CAS No. 1795452-07-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and fluorine substituents enhances its reactivity, making it a preferred building block for medicinal chemists exploring novel therapeutic agents.

The compound belongs to the pyrimidine class of heterocycles, which are ubiquitous in nature and play crucial roles in biological processes. Pyrimidines are fundamental components of nucleic acids, DNA, and RNA, underscoring their importance in life sciences. The introduction of halogen atoms into the pyrimidine ring system not only modifies its electronic properties but also opens up avenues for further functionalization, enabling the development of compounds with tailored biological activities.

In recent years, 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine has been extensively studied for its potential applications in drug discovery. Its structural features make it an ideal candidate for constructing small-molecule inhibitors targeting various disease-related pathways. For instance, researchers have leveraged this compound to develop kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The bromine atom at the 5-position allows for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the fluorine substituent at the 2-position enhances metabolic stability and binding affinity.

One of the most compelling aspects of 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine is its role in synthesizing antiviral agents. The pyrimidine core is a common scaffold in nucleoside analogs, which are known for their efficacy against viruses like HIV and hepatitis C. By incorporating fluorine and bromine atoms strategically, researchers can fine-tune the pharmacokinetic properties of these analogs, improving their potency and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising antiviral activity by inhibiting viral polymerases or interfering with viral replication cycles.

The agrochemical industry has also benefited from the versatility of 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine. Pyrimidine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. The halogenated pyrimidines derived from this intermediate have shown enhanced efficacy against resistant strains of crops, ensuring higher yields and improved food security. Furthermore, their environmental compatibility is a key focus area, with ongoing research aimed at developing biodegradable formulations that minimize ecological impact.

From a synthetic chemistry perspective, 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine serves as a versatile precursor for constructing more complex molecules. Its reactivity allows for diverse transformations, including nucleophilic substitution reactions at the bromine site and electrophilic aromatic substitutions at the pyrimidine ring. These reactions enable chemists to introduce additional functional groups or modify existing ones, leading to a wide array of derivatives with unique properties. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

The pharmaceutical industry's interest in halogenated pyrimidines like 5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine stems from their ability to modulate enzyme activity through interactions with heme groups or other cofactors. For example, certain kinase inhibitors exploit halogen bonding or dipole-dipole interactions facilitated by these substituents to achieve high binding affinities. Additionally, fluorine atoms can participate in weak hydrogen bonding interactions with biological targets, further enhancing drug-receptor affinity without compromising solubility or metabolic stability.

In conclusion,5-Bromo-2-(2-fluoropropan-2-yl)pyrimidine (CAS No. 1795452-07-1) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of biologically active molecules with tailored properties, making it indispensable in modern drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.